molecular formula C14H14CaO6S2 B8645026 Calcium p-toluenesulphonate CAS No. 36747-44-1

Calcium p-toluenesulphonate

Cat. No.: B8645026
CAS No.: 36747-44-1
M. Wt: 382.5 g/mol
InChI Key: GVARKRUZKAZPOZ-UHFFFAOYSA-L
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Description

Calcium p-toluenesulphonate is a useful research compound. Its molecular formula is C14H14CaO6S2 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

36747-44-1

Molecular Formula

C14H14CaO6S2

Molecular Weight

382.5 g/mol

IUPAC Name

calcium;4-methylbenzenesulfonate

InChI

InChI=1S/2C7H8O3S.Ca/c2*1-6-2-4-7(5-3-6)11(8,9)10;/h2*2-5H,1H3,(H,8,9,10);/q;;+2/p-2

InChI Key

GVARKRUZKAZPOZ-UHFFFAOYSA-L

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].[Ca+2]

Related CAS

104-15-4 (Parent)

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 1000 g of 5% paratoluene sulfonic acid aqueous solution stirred at room temperature, 30 g of calcium hydroxide was added. The stirring was continued while measuring the pH value. At the time when the pH value reached 6, approximately, filtration was done by using a 0.4 μm glass filter to remove the insoluble components, so as to obtain a calcium paratoluenesulfonate aqueous solution.
Quantity
1000 g
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30 g
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reactant
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Synthesis routes and methods II

Procedure details

240 ml of 0.01M p-toluenesulphonic acid was slowly added to 60 g of calcium carbonate (Polcarb 60S - English China Clay) and stirred for 1 hour so that only the surface of the calcium carbonate particles reacted with the p-toluenesulphonic acid and formed an insoluble coating of calcium p-toluenesulphonate. The solution was filtered at suction and 50 g of the solid was transferred to a 0.4M aniline solution (740 ml) and the solution was stirred for a further 1.5 hours after which p-toluenesulphonic acid (3M, 355 ml) was added slowly with continued vigorous stirring. Ammonium persulphate (1M, 300 ml) was then added over a 10 minute period. The reaction took approximately 15 minutes to go to completion when a dark green solution was produced The solution was filtered at suction, washed with 8 liters of deionised water and dried at 100° C. in vacuo (10-1 torr). The green powder (58.6 g) had a volume conductivity of 0.46±0.10 S cm-1.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step Two
Quantity
240 mL
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three

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